Cas no 50982-74-6 (2-(4-Amino-3-nitrophenoxy)ethan-1-ol)
2-(4-Amino-3-nitrophenoxy)ethan-1-ol is a nitroaromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, comprising a nitrophenoxy moiety linked to an ethanolamine chain, enables applications in pharmaceuticals, dyes, and advanced material development. The presence of the electron-withdrawing nitro group and electron-donating amino group enhances its reactivity in nucleophilic substitution and reduction reactions. This compound exhibits stability under standard conditions while offering selective functionalization potential. Its balanced polarity and solubility profile facilitate purification and further derivatization. Researchers value it for synthesizing heterocyclic compounds, agrochemicals, and specialty polymers requiring precise aromatic substitution patterns. The compound's crystalline form ensures consistent purity for laboratory and industrial use.
50982-74-6 structure
Product Name:2-(4-Amino-3-nitrophenoxy)ethan-1-ol
CAS No:50982-74-6
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD00100987
CID:372906
Update Time:2026-05-14
2-(4-Amino-3-nitrophenoxy)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(4-amino-3-nitrophenoxy)-
- 2-(4-AMINO-3-NITROPHENOXY)ETHAN-1-OL
- 2-(4-Amino-3-nitrophenoxy)ethanol
- 2-(4-Amino-3-nitrophenoxy)ethan-1-ol
-
- MDL: MFCD00100987
- Inchi: InChI=1S/C8H10N2O4/c9-7-2-1-6(14-4-3-11)5-8(7)10(12)13/h1-2,5,11H,3-4,9H2
- InChI Key: UTHUZYBSSBFPES-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1OCCO)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 198.0641
- Monoisotopic Mass: 198.064057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.399
- Boiling Point: 429.7°Cat760mmHg
- Flash Point: 213.7°C
- Refractive Index: 1.622
- PSA: 98.62
- LogP: 1.65250
2-(4-Amino-3-nitrophenoxy)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A578798-10mg |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A578798-50mg |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 50mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A578798-100mg |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 100mg |
$ 250.00 | 2022-06-08 | ||
| Alichem | A019147909-250mg |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 95% | 250mg |
$186.16 | 2023-09-01 | |
| Alichem | A019147909-1g |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 95% | 1g |
$438.06 | 2023-09-01 | |
| Apollo Scientific | OR26316-1g |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 1g |
£265.00 | 2023-09-02 | ||
| 1PlusChem | 1P006VI2-250mg |
Ethanol,2-(4-amino-3-nitrophenoxy)- |
50982-74-6 | 97% | 250mg |
$199.00 | 2025-02-18 | |
| A2B Chem LLC | AD19962-250mg |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 97% | 250mg |
$204.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390623-1g |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol |
50982-74-6 | 97% | 1g |
¥2712.00 | 2024-05-11 | |
| Crysdot LLC | CD12066792-1g |
2-(4-Amino-3-nitrophenoxy)ethanol |
50982-74-6 | 97% | 1g |
$467 | 2024-07-24 |
2-(4-Amino-3-nitrophenoxy)ethan-1-ol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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